N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide

• Molecular Formula: C23H17N3O3
• Molecular Weight: 383.4 g/mol
• IUPAC Name: N-dibenzofuran-3-yl-3-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C23H17N3O3/c27-22(11-12-26-14-24-19-7-3-1-6-18(19)23(26)28)25-15-9-10-17-16-5-2-4-8-20(16)29-21(17)13-15/h1-10,13-14H,11-12H2,(H,25,27)
• InChI Key: ATEHBKHGXMXHNG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5O4

Description

N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide has potential applications in various fields of scientific research. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation in animal models. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide. One future direction is to further investigate its potential use as an anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells in vitro. Additionally, further studies could be conducted to better understand its mechanism of action and optimize its use in lab experiments. Finally, future studies could investigate its potential use in other fields, such as neuroprotection or cardiovascular disease.

Synthesis Methods

The synthesis method of N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-3-(4-oxo-3,4-dihydroquinazolin-3-yl)propanamide involves several steps. The first step is the synthesis of 4-oxo-3,4-dihydroquinazoline, which is then reacted with 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-ylamine to form the intermediate compound. The intermediate compound is then reacted with 3-bromo-1-propanol to form the final product.